Cas no 40848-33-7 (5,6-Diamino-4-thiouracil)

5,6-Diamino-4-thiouracil structure
5,6-Diamino-4-thiouracil structure
Product Name:5,6-Diamino-4-thiouracil
CAS No:40848-33-7
MF:C4H6N4OS
MW:158.181638240814
CID:327122
PubChem ID:16640892
Update Time:2025-07-30

5,6-Diamino-4-thiouracil Chemical and Physical Properties

Names and Identifiers

    • 5,6-Diamino-4-thiouracil
    • 2(1H)-Pyrimidinone,5,6-diamino-3,4-dihydro-4-thioxo-
    • 4,5-DIAMINO-6-THIOURACIL
    • 5,6-diamino-4-sulfanylidene-1H-pyrimidin-2-one
    • 2-Hydroxy-4-mercapto-5,6-diamino-pyrimidin
    • 5,6-Diamino-2-hydroxy-4-mercapto-pyrimidin
    • 5,6-diamino-4-thioxo-3,4-dihydro-1H-pyrimidin-2-one
    • AKOS005067603
    • 40848-33-7
    • DTXSID30586347
    • AKOS006273535
    • 5,6-Diamino-4-thioxo-3,4-dihydropyrimidin-2(1H)-one
    • diamino mercapto pyrimidone
    • SCHEMBL9514014
    • FT-0666398
    • 5,6-Diamino-4-sulfanylidene-3,4-dihydropyrimidin-2(1H)-one
    • (2-AMINOPHENYL)-PHOSPHORAMIDICACIDMONO(4-CHLOROPHENYL)ESTER
    • SCHEMBL7564359
    • Inchi: 1S/C4H6N4OS/c5-1-2(6)7-4(9)8-3(1)10/h5H2,(H4,6,7,8,9,10)
    • InChI Key: GXWCTUJSEWZPNM-UHFFFAOYSA-N
    • SMILES: S=C1C(=C(N)NC(N1)=O)N

Computed Properties

  • Exact Mass: 158.02600
  • Monoisotopic Mass: 158.02623200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • Density: 1.729
  • Melting Point: >270°C
  • Boiling Point: 558.351°C at 760 mmHg
  • Flash Point: 291.481°C
  • Refractive Index: 1.853
  • PSA: 132.78000
  • LogP: 0.75930

5,6-Diamino-4-thiouracil Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6-Diamino-4-thiouracil Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$150.00 2023-05-18
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